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Compound of Interest

Compound Name: 5-Methylbenzofuran

Cat. No.: B096412 Get Quote

Executive Summary
5-Methylbenzofuran (CAS No. 18441-43-5) is a heterocyclic aromatic compound increasingly

utilized as a key intermediate and building block in organic synthesis, particularly within the

pharmaceutical and materials science sectors. Its structural motif is a component of various

biologically active molecules. While comprehensive toxicological data for 5-Methylbenzofuran
itself is not extensively documented, a robust safety protocol can be established by analyzing

data from structurally similar benzofuran derivatives. This guide provides researchers,

scientists, and drug development professionals with an in-depth framework for the safe

handling, storage, and disposal of 5-Methylbenzofuran, grounded in established chemical

safety principles and data extrapolated from analogous compounds. The core philosophy of

this document is to foster a proactive safety culture by explaining the causality behind each

procedural recommendation.

Hazard Identification and Toxicological Profile
A thorough risk assessment is predicated on a clear understanding of a substance's intrinsic

hazards. Direct and comprehensive toxicological studies on 5-Methylbenzofuran are limited.

Therefore, a conservative approach is warranted, leveraging the GHS (Globally Harmonized

System of Classification and Labelling of Chemicals) classifications of closely related

derivatives as a predictive baseline.

1.1. GHS Hazard Classification (Extrapolated)
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The hazard profile is primarily informed by data from functionalized 5-methylbenzofuran
analogues, such as 5-Methylbenzofuran-2-carbaldehyde and 5-Methyl-1-benzofuran-2-

carboxylic acid.[1][2] These compounds consistently indicate the following hazards:

GHS Hazard Code Hazard Statement Source (Analogue)

H302 Harmful if swallowed
5-Methyl-1-benzofuran-2-

carboxylic acid[2]

H315 Causes skin irritation

5-Methylbenzofuran-2-

carbaldehyde, 5-Methyl-1-

benzofuran-2-carboxylic

acid[1][2]

H319 Causes serious eye irritation

5-Methylbenzofuran-2-

carbaldehyde, 5-Methyl-1-

benzofuran-2-carboxylic

acid[1][2]

H335 May cause respiratory irritation

5-Methylbenzofuran-2-

carbaldehyde, 5-Methyl-1-

benzofuran-2-carboxylic

acid[1][2]

Signal Word: Warning[1]

1.2. Toxicological Insights

Dermal and Ocular Irritation: The benzofuran scaffold, particularly when functionalized, can

interact with proteins and lipids in the skin and eyes, leading to irritation. Symptoms of skin

contact may include redness, itching, and inflammation.[1] Serious eye contact can result in

pain and potential damage to the cornea.[1]

Respiratory Irritation: As a volatile organic compound, inhalation of vapors or aerosols can

irritate the mucous membranes of the respiratory tract, leading to coughing and shortness of

breath.[1]
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Oral Toxicity: Ingestion may be harmful, as suggested by data from the carboxylic acid

derivative.[2]

Broader Context on Benzofurans: It is crucial to recognize that the benzofuran core is

present in numerous psychoactive substances and pharmacologically active molecules.[3][4]

Studies on complex derivatives have shown potential for cytotoxicity and mitochondrial

dysfunction.[3] While these specific effects are not directly applicable to 5-
Methylbenzofuran, they underscore the biological potential of this chemical class and

reinforce the necessity for stringent exposure control.

Chemical and Physical Properties
Understanding the physical properties of 5-Methylbenzofuran is fundamental to designing

safe storage and handling procedures, particularly concerning flammability and reactivity.

Property Value Source

CAS Number 18441-43-5 [5]

Molecular Formula C₉H₈O [5][6]

Molecular Weight 132.16 g/mol [5]

Appearance
Colorless to pale-yellow liquid

or solid
[7]

Boiling Point
197 - 198 °C (for 2-

Methylbenzofuran)

Density
1.057 g/cm³ (for 2-

Methylbenzofuran)

XLogP3 2.7 [5]

Solubility Soluble in organic solvents [7]

Note: Some physical data, like boiling point and density, are referenced from the closely related

isomer 2-Methylbenzofuran due to a lack of specific experimental data for the 5-methyl isomer.
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Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach, based on the hierarchy of controls, is the most effective strategy to

minimize personnel exposure.

3.1. Hierarchy of Controls

Engineering Controls (Primary Barrier): The most critical step is to handle the material in a

controlled environment.

Fume Hood: All manipulations of 5-Methylbenzofuran that could generate vapors or

aerosols must be performed inside a certified chemical fume hood.

Ventilation: The laboratory should be equipped with adequate general ventilation to

maintain low background concentrations.[1]

Safety Equipment: A safety shower and eyewash station must be readily accessible and

regularly tested.[1]

Administrative Controls (Procedural Barrier):

Standard Operating Procedures (SOPs): Develop detailed SOPs for all experimental

workflows involving this compound.

Training: Ensure all personnel are trained on the specific hazards and handling

procedures for 5-Methylbenzofuran.

Restricted Access: Limit access to storage and handling areas to authorized personnel

only.

Hygiene: Prohibit eating, drinking, and smoking in the laboratory. Wash hands thoroughly

after handling the chemical, even if gloves were worn.[1]

Personal Protective Equipment (PPE) (Final Barrier): PPE is not a substitute for engineering

controls but is essential for protecting against residual risks and in case of emergencies.[8]

[9]
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles conforming to EN166

(EU) or NIOSH (US)

standards. A face shield should

be worn if there is a significant

risk of splashing.[10][11]

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Skin Protection

Gloves: Chemical-resistant

gloves (e.g., Nitrile, Neoprene).

Inspect gloves for integrity

before each use. Clothing: A

chemically resistant lab coat or

coveralls.[10][11]

Prevents direct skin contact,

which can cause irritation.[1]

Respiratory Protection

Not typically required if work is

conducted within a certified

fume hood. If engineering

controls fail or for emergency

response, a NIOSH-approved

air-purifying respirator with

organic vapor cartridges

should be used.[10][12]

Protects against inhalation of

vapors that may cause

respiratory irritation.[1]

Safe Handling and Storage Protocols
Adherence to methodical handling and storage procedures is critical for preventing accidents.

4.1. Experimental Handling Protocol

Pre-Experiment Checklist:

Verify the fume hood is operational and the sash is at the appropriate height.

Confirm the location of the nearest eyewash station, safety shower, and fire extinguisher.

Don all required PPE as specified in Section 3.
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Chemical Handling:

Ground containers when transferring to prevent static discharge, which could be an

ignition source.

Use non-sparking tools where applicable.[10][11]

Keep containers tightly closed when not in use to minimize the release of vapors.[1]

Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing fumes or vapors.[1]

Post-Experiment:

Decontaminate all work surfaces.

Properly label and store any remaining material.

Dispose of contaminated waste and used PPE according to the procedures in Section 6.

Remove gloves and wash hands thoroughly.

4.2. Storage Protocol

Location: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][10]

Incompatibilities: Segregate from strong oxidizing agents, as these can lead to vigorous or

exothermic reactions.[12][13]

Ignition Sources: Store away from heat, sparks, open flames, and other sources of ignition.

[12]

Labeling: Ensure containers are clearly labeled with the chemical name and appropriate

hazard warnings.

Emergency Procedures
A pre-planned and well-rehearsed emergency response plan is crucial.
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5.1. First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury. Always

show the Safety Data Sheet to responding medical personnel.[1]

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate

medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

large amounts of running water for at least 15 minutes. Seek medical attention if irritation

develops or persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything

by mouth to an unconscious person. Seek immediate medical attention.[1]

5.2. Spill Response Workflow

The following workflow outlines the procedure for managing a minor laboratory spill of 5-
Methylbenzofuran. For large spills, evacuate the area and contact emergency response

professionals.
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Assess Spill & Risk
(Is it safe to clean up?)

Evacuate Area &
Alert Others

No

Secure Area
(Restrict access, remove

ignition sources)

Yes

Don Appropriate PPE
(Gloves, Goggles, Lab Coat,

Respirator if needed)

Contain Spill
(Use inert absorbent

material like vermiculite)

Collect Absorbed Material
(Use non-sparking tools)

Decontaminate Area
(Wipe with appropriate solvent
followed by soap and water)

Package & Label Waste
(For hazardous waste disposal)

Report Incident
(To Lab Supervisor/EHS)

Click to download full resolution via product page

Caption: Workflow for minor laboratory spill response.
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5.3. Firefighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,

or alcohol-resistant foam.[1]

Specific Hazards: The compound is combustible. Vapors may be heavier than air and can

travel to an ignition source. Thermal decomposition or combustion will produce toxic gases,

primarily carbon oxides (CO, CO2).[1]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[1]

Disposal Considerations
Chemical waste must be managed responsibly to protect personnel and the environment.

Waste Classification: 5-Methylbenzofuran and materials contaminated with it should be

treated as hazardous chemical waste.

Procedure: Collect waste in a designated, properly labeled, and sealed container. Do not mix

with other waste streams unless explicitly permitted.

Regulatory Compliance: Disposal must be carried out in accordance with all applicable local,

state, and federal regulations. Never dispose of this chemical down the drain or into the

environment.[1] Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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